Cas no 129673-85-4 (8-Oxo-1(10),4,7(11)-germacratrien-13-al)

• Product Name: 8-Oxo-1(10),4,7(11)-germacratrien-13-al
• CAS No: 129673-85-4
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 2044536
• PubChem ID: 14633002
• Update Time: 2025-04-21

8-Oxo-1(10),4,7(11)-germacratrien-13-al Chemical and Physical Properties

Names and Identifiers

• 8-Oxo-1(10),4,7(11)-germacratrien-13-al
• germacrone-13-al
• (E,E,E)-2-(4,8-Dimethyl-10-oxo-3,7-cyclodecadien-1-ylidene)-propanal
• (2E)-2-[(3E,7E)-4,8-dimethyl-10-oxocyclodeca-3,7-dien-1-ylidene]propanal
• CHEBI:180837
• 129673-85-4
• DTXSID201150252
• (2E)-2-[(3E,7E)-4,8-Dimethyl-10-oxo-3,7-cyclodecadien-1-ylidene]propanal

• Inchi： 1S/C15H20O2/c1-11-5-4-6-12(2)9-15(17)14(8-7-11)13(3)10-16/h6-7,10H,4-5,8-9H2,1-3H3/b11-7+,12-6+,14-13+
• InChI Key： QYFIJPMUVNMVMC-UPXYLJBOSA-N
• SMILES： O=C1/C(=C(/C=O)\C)/CC=C(C)CCC=C(C)C1 |c:8,13|

Computed Properties

• Exact Mass: 232.146329876g/mol
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacrane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Germacrane sesquiterpenoids